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Compound of Interest

Compound Name: 2-Phenoxybenzophenone

CAS No.: 42506-05-8

Cat. No.: B14659841

Get Quote

Executive Summary & Compound Identification[1]
2-Phenoxybenzophenone (CAS: 42506-05-8) is a diaryl ketone derivative characterized by a

benzophenone core substituted with a phenoxy group at the ortho position.[1] While widely

utilized in organic synthesis and photochemistry research, specific toxicological data for this

isomer is limited in public registries compared to its parent compound (Benzophenone) or its

para-isomer (4-Phenoxybenzophenone).[1]

Critical Safety Directive: Due to the scarcity of isomer-specific in vivo data, this guide applies

the Precautionary Principle. Researchers must handle this compound assuming it shares the

established hazard profile of the Benzophenone class: potential endocrine disruption,

photosensitization, and organ system toxicity (Liver/Kidney).[1]

Physicochemical Identity[1][2]
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Property Data

Chemical Name (2-Phenoxyophenyl)(phenyl)methanone

CAS Number 42506-05-8

Molecular Formula C₁₉H₁₄O₂

Molecular Weight 274.31 g/mol

Physical State Crystalline Solid (White to Off-white)

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

Toluene); Insoluble in water.[2]

Structural Alert
Benzophenone moiety (Photoactive, potential

DNA intercalator upon activation).[1]

Toxicological Profile: Mechanism & Risk
Assessment
Read-Across & Structure-Activity Relationship (SAR)
In the absence of direct LD50 data for 2-Phenoxybenzophenone, safety limits are derived

from "Read-Across" analysis using Benzophenone (CAS 119-61-9) and 4-

Phenoxybenzophenone (CAS 6317-73-3) as surrogates.

Acute Toxicity (Estimated): Low.[1]

Analog Data: Benzophenone Oral LD50 (Rat) > 10,000 mg/kg; Dermal LD50 (Rabbit) >

3,535 mg/kg.[1]

Inference: 2-Phenoxybenzophenone is likely non-lethal in acute accidental exposures

but poses chronic risks.[1]

Irritation Potential: Moderate.[1]

Likely to cause Skin Irritation (Category 2) and Eye Irritation (Category 2A) due to

lipophilic penetration and local tissue interaction.[1]
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Sensitization: High Probability.[1]

Benzophenones are known contact allergens and photosensitizers.[1] The ortho-phenoxy

group may sterically hinder some metabolic attacks but does not negate the photo-

reactive carbonyl core.[1]

Mechanism of Toxicity: The Metabolic Pathway
The primary concern with benzophenone derivatives is their metabolism by Cytochrome P450

enzymes (specifically CYP2B family) into hydroxylated metabolites.[1] These metabolites often

exhibit higher estrogenic activity than the parent compound.[1]

Hypothetical Metabolic Activation Pathway:

Ingestion/Absorption: Lipophilic entry into systemic circulation.[1]

Phase I Metabolism: Hydroxylation at the 4-position of the unsubstituted phenyl ring.[1]

Endocrine Interaction: The resulting 4-hydroxy-2-phenoxybenzophenone mimics 17β-

estradiol, potentially binding to Estrogen Receptors (ER).[1]
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Caption: Predicted metabolic activation pathway of 2-Phenoxybenzophenone leading to

potential endocrine activity.

Handling Precautions & Exposure Control
Engineering Controls

Primary Barrier: All handling of the dry powder must occur within a Chemical Fume Hood to

prevent inhalation of particulates.[1]
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Lighting: As a benzophenone derivative, the compound is photo-active.[1] Store and handle

under Amber Light or UV-filtered lighting if the experiment is light-sensitive.

Static Control: Organic powders can generate static charges.[1] Ground all weighing

equipment.

Personal Protective Equipment (PPE) Matrix
Zone Equipment Rationale

Respiratory
N95 or P2 Particulate

Respirator

Essential during

weighing/transfer to prevent

inhalation of dust.[1]

Dermal
Nitrile Gloves (Min 0.11mm

thick)

Benzophenones penetrate

skin; Nitrile offers >480m

breakthrough protection.[1]

Ocular Chemical Safety Goggles

Prevent irritation from dust or

splashes; Safety glasses are

insufficient for powders.[1]

Body Lab Coat (Cotton/Poly blend)

Standard protection; Tyvek

sleeves recommended for

large scale handling.[1]

Operational Protocols: Safe Handling & Synthesis
Setup
This protocol uses a Self-Validating Workflow approach.[1] Each step includes a "Check" to

ensure safety before proceeding.

Protocol 4.1: Preparation of Stock Solution (10 mM)
Objective: Safely solubilize 2-Phenoxybenzophenone for biological or chemical assay without

personnel exposure.

Materials:
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2-Phenoxybenzophenone (Solid)

DMSO (Dimethyl sulfoxide) - Note: DMSO enhances skin permeability; handle with extreme

care.[1]

Vortex mixer[1]

Amber glass vial (4 mL)[1]

Step-by-Step Methodology:

Pre-Weighing Validation:

Check: Is the balance located inside the fume hood or a powder containment enclosure?

Action: Put on double nitrile gloves.[1]

Weighing:

Calculate mass required:

for

of

solution.[1]

Transfer solid to the amber vial using an anti-static spatula.[1]

Critical: Wipe the exterior of the vial with a solvent-dampened tissue (Ethanol) before

removing it from the balance area to remove invisible dust.[1]

Solubilization:

Add

of DMSO to the vial.[1]

Cap tightly.[1][3][4][5] Vortex for 30 seconds.[1]
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Observation: The solution should be clear. If turbid, sonicate for 5 minutes.[1]

Labeling & Storage:

Label with: "WARNING: Benzophenone Derivative - Endocrine Suspect".[1]

Store at

in the dark.

Protocol 4.2: Spill Management Logic
In the event of a spill, follow this decision logic to minimize contamination.

Spill Detected

Identify State

Solid Powder Solution (Solvent)

1. Dampen with Ethanol
2. Scoop to Waste

(Avoid Dust)

1. Absorb with Vermiculite
2. Transfer to Sealed Bag

Wash Area with
Soap & Water

File Incident Report
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Click to download full resolution via product page

Caption: Decision matrix for responding to 2-Phenoxybenzophenone spills.

Emergency Response
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[1][4]

Alert: Delayed pulmonary irritation is possible; monitor for 24 hours.

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use alcohol to wash skin,

as it may increase the absorption of the compound.[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][4] Remove contact lenses if

present.[1][4][5][6] Seek medical attention.

Fire: Use Carbon Dioxide (

), Dry Chemical, or Foam.[1][6] Warning: Combustion may produce toxic carbon oxides (

,

).[1]

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 10802273, 2-Phenoxybenzophenone.[1] Retrieved from [Link][1]

European Food Safety Authority (EFSA) (2009).Toxicological evaluation of benzophenone.[1]

[7] EFSA Journal.[1] Retrieved from [Link][1]

International Agency for Research on Cancer (IARC).Benzophenone: IARC Monographs on

the Evaluation of Carcinogenic Risks to Humans.[1] Retrieved from [Link][1]

Rhodes, M. C., et al. (2007).Carcinogenesis studies of benzophenone in rats and mice.[1]

Food and Chemical Toxicology.[1][7] Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b14659841/docs?utm_src=pdf-body-img#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.benchchem.com/product/b14659841/docs?utm_src=pdf-body#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC103161000&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC103161000&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC103161000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B1912_EU_6N.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0389&p_version=2&p_lang=en
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0389&p_version=2&p_lang=en
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.benchchem.com/product/b14659841/docs?utm_src=pdf-body#technical-guide-toxicity-profile-and-handling-precautions-for-2-phenoxybenzophenone
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenoxybenzophenone
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010149/
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://efsa.onlinelibrary.wiley.com/doi/abs/10.2903/j.efsa.2009.1104
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://monographs.iarc.who.int/
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23391&dnl=sd_-_Benzophenone_%5BCAS_119-61-9%5D_%28SB23391%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010149/
https://pubmed.ncbi.nlm.nih.gov/17306435/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14659841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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